Cas no 1185018-68-1 (N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine)

• Product Name: N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine
• CAS No: 1185018-68-1
• MF: C₁₁H₁₉ClN₂
• MW: 214.734961748123
• MDL: MFCD09997622
• CID: 4561788
• Update Time: 2025-05-19

N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• 3-Dimethylamino-1-phenyl-propanamine dihydrochloride
• N~3~,N~3~-dimethyl-1-phenyl-1,3-propanediamine dihydrochloride
• 3-Dimethylamino-1-phenyl-propamine dihydrochloride
• N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine
• (3-Amino-3-phenylpropyl)dimethylamine dihydrochloride

• MDL： MFCD09997622
• Inchi： 1S/C11H18N2.ClH/c1-13(2)9-8-11(12)10-6-4-3-5-7-10;/h3-7,11H,8-9,12H2,1-2H3;1H
• InChI Key： WZUHXSZLJODDDB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)CCN(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine

N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine: An Overview of CAS No. 1185018-68-1

N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine (CAS No. 1185018-68-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a phenyl ring, and two methyl groups attached to the nitrogen atom. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various applications in drug discovery and development.

The chemical structure of N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine can be represented as C₁₂H₂₀N₂. The presence of the amino group and the phenyl ring provides the molecule with a combination of hydrophilic and hydrophobic properties, which can influence its solubility, stability, and interactions with biological targets. The dimethylamine moiety further enhances its lipophilicity, potentially facilitating its cellular uptake and distribution.

Recent studies have explored the potential therapeutic applications of N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine. One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in various physiological processes. The ability of N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine to interact with specific GPCRs has been investigated for its potential in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a GPCR modulator, N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine has also been studied for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine have also been evaluated to assess its suitability for therapeutic use. Studies have demonstrated that it exhibits good oral bioavailability and a favorable half-life, making it a promising candidate for oral administration. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine in various therapeutic contexts. Early results from Phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine has also found use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. Additionally, researchers have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with metal ions, leading to new materials with tailored properties.

In conclusion, N-(3-Amino-3-phenylpropyl)-N,N-dimethylamine (CAS No. 1185018-68-1) is a versatile compound with significant potential in both pharmaceutical research and chemical synthesis. Ongoing studies continue to uncover new insights into its biological activities and applications, positioning it as an important molecule in the development of novel therapeutics and advanced materials.